Cas no 588706-67-6 (Ophiopogonanone F)

Ophiopogonanone F is a bioactive homoisoflavonoid compound derived from Ophiopogon japonicus, a plant traditionally used in Chinese medicine. It exhibits notable pharmacological properties, including anti-inflammatory, antioxidant, and cardioprotective effects. Structurally characterized by its homoisoflavonoid backbone, Ophiopogonanone F has demonstrated potential in modulating oxidative stress and inflammatory pathways, making it a subject of interest in cardiovascular and metabolic disorder research. Its mechanism of action involves the inhibition of pro-inflammatory cytokines and reactive oxygen species (ROS) production. The compound's stability and bioavailability further enhance its suitability for preclinical and pharmacological studies. Research continues to explore its therapeutic applications and molecular interactions.

Ophiopogonanone F structure

Product Name:Ophiopogonanone F

CAS No:588706-67-6

MF:C₂₀H₂₂O₇

MW:374.384486675262

CID:1080880

PubChem ID:5318201

Update Time:2025-06-06

Ophiopogonanone F Chemical and Physical Properties

Names and Identifiers

- Ophiopogonanone F
- [ "" ]
- 7-Hydroxy-5,8-dimethoxy-6-methyl-3-(2'-hydroxy-4'-methoxybenzyl)chroman-4-one
- AKOS032962637
- 7-hydroxy-3-[(2-hydroxy-4-methoxyphenyl)methyl]-5,8-dimethoxy-6-methyl-2,3-dihydrochromen-4-one
- 588706-67-6
- 7-hydroxy-3-[(2-hydroxy-4-methoxyphenyl)methyl]-5,8-dimethoxy-6-methyl-2,3-dihydro-1-benzopyran-4-one
- 7-hydroxy-3-((2-hydroxy-4-methoxyphenyl)methyl)-5,8-dimethoxy-6-methyl-2,3-dihydro-1-benzopyran-4-one
- Inchi： 1S/C20H22O7/c1-10-16(22)20(26-4)19-15(18(10)25-3)17(23)12(9-27-19)7-11-5-6-13(24-2)8-14(11)21/h5-6,8,12,21-22H,7,9H2,1-4H3
- InChI Key： BWBMGXRBGCGOPN-UHFFFAOYSA-N
- SMILES： O1C2C(=C(C(C)=C(C=2C(C(C1)CC1C=CC(=CC=1O)OC)=O)OC)O)OC

Computed Properties

Exact Mass: 374.13655304g/mol
Monoisotopic Mass: 374.13655304g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 27
Rotatable Bond Count: 5
Complexity: 513
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 94.4
XLogP3: 2.9

Experimental Properties

Color/Form: Powder
Density: 1.303±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Almost insoluble (0.022 g/l) (25 º C),

Ophiopogonanone F Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	O76040-5 mg	7-hydroxy-3-(2-hydroxy-4-methoxybenzyl)-5,8-dimethoxy-6-methylchroman-4-one	588706-67-6		5mg	¥5600.0	2021-09-08
TargetMol Chemicals	TN4715-5 mg	Ophiopogonanone F	588706-67-6	98%	5mg	￥ 3,940	2023-07-10
TargetMol Chemicals	TN4715-1 mL * 10 mM (in DMSO)	Ophiopogonanone F	588706-67-6	98%	1 mL * 10 mM (in DMSO)	￥ 4040	2023-09-15
TargetMol Chemicals	TN4715-5mg	Ophiopogonanone F	588706-67-6		5mg	￥ 3940	2024-07-19
A2B Chem LLC	AG79245-5mg	Ophiopogonanone F	588706-67-6		5mg	$702.00	2024-04-19
TargetMol Chemicals	TN4715-1 ml * 10 mm	Ophiopogonanone F	588706-67-6		1 ml * 10 mm	￥ 4040	2024-07-19